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Furalaxyl: Environmental Fate Profile

The quantitative data on Furalaxyl's environmental behavior is summarized in the table below. It is

important to note that the database for this information carries a reliability rating of L3, which indicates the

data is from pesticide manuals and reference books but is unverified [1].

Property Value Interpretation/Remarks

Soil Degradation (Aerobic)

DT₅₀ (Typical) 48 days [1] Moderately persistent [1].

DT₅₀ (Reported Range) 30 - 65 days
[1]

General literature range.

Aqueous Hydrolysis

DT₅₀ at 20 °C & pH 7 200 days [1] Classified as Persistent in water [1].

Solubility & Partitioning

Water Solubility (at 20°C, pH

7)

230 mg/L

[1]

Moderate solubility.
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Property Value Interpretation/Remarks

Octanol-Water Partition Coeff.
(Log P)

2.7 [1] Moderate lipophilicity.

Sorption & Mobility

-- -- Calculated to have low leachability and be slightly
mobile in soil [1].

Proposed Experimental Workflow for Fate Assessment

Since the search results do not provide detailed methodologies, the following workflow outlines a standard

approach to investigate the environmental fate of a pesticide like Furalaxyl. This diagram connects the key

experimental phases from controlled lab studies to a final risk assessment:

Controlled Lab Conditions Natural Environment

Laboratory Studies

Data Synthesis & ModelingSoil Degradation
(e.g., OECD 307)

Aqueous Hydrolysis
(e.g., OECD 111)

Aqueous Photolysis
(e.g., OECD 316)

Soil Sorption/Desorption
(e.g., OECD 106)

Field Validation Studies

Lysimeter Studies Field Dissipation Trials Surface/Groundwater Monitoring

Environmental Risk Assessment

Click to download full resolution via product page

The specific experimental guidelines can be structured as follows:

Soil Degradation Studies

Objective: To determine the rate of Furalaxyl breakdown by soil microorganisms and its

formation of major metabolites [1].
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Core Protocol: Incubation of a non-sterile soil, maintained at optimal moisture and temperature

(e.g., 20°C), after treatment with Furalaxyl. Soils are sampled periodically, and the parent
compound is extracted and quantified via chromatographic methods (e.g., LC-MS/MS) to

calculate the DT₅₀ (half-life) and DT₉₀ [1].

Aqueous Fate Studies

Hydrolysis: Furalaxyl is dissolved in buffers of different pH values (e.g., 4, 7, 9) and incubated

in the dark at a constant temperature (e.g., 25°C). Samples are analyzed over time to
determine the degradation rate independent of microbial action [1].

Photolysis: Similar solutions are exposed to simulated sunlight in a photoreactor to assess the
rate and pathway of degradation by light.

Soil Sorption and Mobility

Objective: To predict the potential for Furalaxyl to leach into groundwater.
Core Protocol (Batch Equilibrium): A known concentration of Furalaxyl is added to a soil-

water slurry. After equilibration, the concentration in the water phase is measured. The soil-
water partition coefficient (Kd) and its organic-carbon normalized form (Koc) are calculated. A

higher Koc indicates stronger binding to soil and lower leaching potential [1].

Critical Knowledge Gaps and Research Needs

The available data, while useful, reveals significant gaps that are critical for a comprehensive environmental

risk assessment [2].

Lack of Modern Analytical Data: The existing data is from older, unverified sources. Modern mass

spectrometry-based studies are needed to confirm these values and identify unknown transformation
products [2].

Transformation Products: The environmental fate and potential toxicity of Furalaxyl's metabolites
are completely unknown. Some pesticide metabolites can be more persistent or toxic than the parent

compound [2].
Real-World Field Data: There is a notable absence of field dissipation studies or environmental

monitoring data for Furalaxyl in surface water, groundwater, or a wide range of soils, which is
essential for validating laboratory-based predictions [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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